N~4~-(2-methoxyphenyl)-N~5~-(2-nitrophenyl)-1H-imidazole-4,5-dicarboxamide

• IUPAC Name: 4-N-(2-methoxyphenyl)-5-N-(2-nitrophenyl)-1H-imidazole-4,5-dicarboxamide
• InChI: InChI=1S/C18H15N5O5/c1-28-14-9-5-3-7-12(14)22-18(25)16-15(19-10-20-16)17(24)21-11-6-2-4-8-13(11)23(26)27/h2-10H,1H3,(H,19,20)(H,21,24)(H,22,25)
• InChI Key: NRHGNSXLFBMFNE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C(NC=N2)C(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H15N5O5
• Molecular Weight: 381.3 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present. The molecular formula shows the number of each type of atom, while the structural formula shows the arrangement of atoms.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound can undergo. This can include reactions with different reagents under various conditions. The products of these reactions can provide insights into the reactivity and stability of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can include its melting point, boiling point, solubility, and reactivity. These properties can be determined through a variety of experimental techniques.

Scientific Research Applications

Antimicrobial Activity

• Research : N-(4-(2-methoxyphenyl)-N-(2-nitrophenyl)-1H-imidazole-4,5-dicarboxamide derivatives were synthesized and evaluated for antimicrobial activity. .

Anticancer Potential

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Molecular Docking Studies

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Thiazole Nucleus Properties

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Indole Derivatives

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Adrenolytic Activity

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Mechanism of Action

Target of Action

Similar compounds have been studied for their pharmacological activities against various pathogens and cancerous cells

Mode of Action

The mode of action of N4-(2-methoxyphenyl)-N~5~-(2-nitrophenyl)-1H-imidazole-4,5-dicarboxamide is currently unknown due to the lack of specific studies on this compound . It’s worth noting that the compound’s structure includes a nitro group, which is often associated with antimicrobial and antitumor activities .

Biochemical Pathways

Similar compounds have been shown to interact with cellular oxidants, forming nitrated and chlorinated products .

Result of Action

Similar compounds have been associated with antimicrobial and anticancer activities .

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicity studies. This can involve testing the compound on cells or animals to determine its effects. Information on safety and hazards is important for handling and disposing of the compound safely.

Future Directions

Future directions could involve further studies on the compound’s properties or applications. This could include developing new synthetic routes, studying new reactions, or exploring potential uses in medicine or industry.